Morusin
Morusin
Morusin, also known as mulberrochromene, belongs to the class of organic compounds known as 3-prenylated flavones. These are flavones that features a C5-isoprenoid substituent at the 3-position. Thus, morusin is considered to be a flavonoid lipid molecule. Morusin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, morusin is primarily located in the membrane (predicted from logP). Outside of the human body, morusin can be found in fruits. This makes morusin a potential biomarker for the consumption of this food product.
Morusin is an extended flavonoid that is flavone substituted by hydroxy groups at positions 5, 2' and 4', a prenyl group at position 3 and a 2,2-dimethyl pyran group across positions 7 and 8. It has a role as a plant metabolite and an antineoplastic agent. It is a trihydroxyflavone and an extended flavonoid.
Morusin is an extended flavonoid that is flavone substituted by hydroxy groups at positions 5, 2' and 4', a prenyl group at position 3 and a 2,2-dimethyl pyran group across positions 7 and 8. It has a role as a plant metabolite and an antineoplastic agent. It is a trihydroxyflavone and an extended flavonoid.
Brand Name:
Vulcanchem
CAS No.:
62596-29-6
VCID:
VC0207952
InChI:
InChI=1S/C25H24O6/c1-13(2)5-7-17-22(29)21-19(28)12-20-16(9-10-25(3,4)31-20)24(21)30-23(17)15-8-6-14(26)11-18(15)27/h5-6,8-12,26-28H,7H2,1-4H3
SMILES:
Molecular Formula:
C25H24O6
Molecular Weight:
420.5 g/mol
Morusin
CAS No.: 62596-29-6
Reference Standards
VCID: VC0207952
Molecular Formula: C25H24O6
Molecular Weight: 420.5 g/mol
| CAS No. | 62596-29-6 |
|---|---|
| Product Name | Morusin |
| Molecular Formula | C25H24O6 |
| Molecular Weight | 420.5 g/mol |
| IUPAC Name | 2-(2,4-dihydroxyphenyl)-5-hydroxy-8,8-dimethyl-3-(3-methylbut-2-enyl)pyrano[2,3-h]chromen-4-one |
| Standard InChI | InChI=1S/C25H24O6/c1-13(2)5-7-17-22(29)21-19(28)12-20-16(9-10-25(3,4)31-20)24(21)30-23(17)15-8-6-14(26)11-18(15)27/h5-6,8-12,26-28H,7H2,1-4H3 |
| Standard InChIKey | XFFOMNJIDRDDLQ-UHFFFAOYSA-N |
| Canonical SMILES | CC(=CCC1=C(OC2=C(C1=O)C(=CC3=C2C=CC(O3)(C)C)O)C4=C(C=C(C=C4)O)O)C |
| Appearance | Yellow powder |
| Melting Point | 214-216°C |
| Physical Description | Solid |
| Description | Morusin, also known as mulberrochromene, belongs to the class of organic compounds known as 3-prenylated flavones. These are flavones that features a C5-isoprenoid substituent at the 3-position. Thus, morusin is considered to be a flavonoid lipid molecule. Morusin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, morusin is primarily located in the membrane (predicted from logP). Outside of the human body, morusin can be found in fruits. This makes morusin a potential biomarker for the consumption of this food product. Morusin is an extended flavonoid that is flavone substituted by hydroxy groups at positions 5, 2' and 4', a prenyl group at position 3 and a 2,2-dimethyl pyran group across positions 7 and 8. It has a role as a plant metabolite and an antineoplastic agent. It is a trihydroxyflavone and an extended flavonoid. |
| Synonyms | morusin |
| PubChem Compound | 5281671 |
| Last Modified | Nov 11 2021 |
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